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Compound of Interest

Compound Name: 4-Bromo-3-methoxybenzonitrile

Cat. No.: B054132 Get Quote

Welcome to the technical support guide for the synthesis of 4-Bromo-3-methoxybenzonitrile
(CAS No. 120315-65-3).[1] This document is designed for researchers, chemists, and drug

development professionals to provide in-depth, field-proven insights into optimizing this

synthesis, troubleshooting common issues, and understanding the underlying chemical

principles. 4-Bromo-3-methoxybenzonitrile is a valuable building block in the synthesis of

pharmaceuticals and other specialty chemicals.[2] This guide will equip you with the necessary

knowledge to improve yield, enhance purity, and streamline your experimental workflow.

Synthesis Pathway Overview
The successful synthesis of 4-Bromo-3-methoxybenzonitrile hinges on selecting the

appropriate starting materials and reaction pathway. The most common and logical approach is

the direct electrophilic bromination of 3-methoxybenzonitrile.

Primary Synthetic Route: Electrophilic Aromatic
Substitution
In this pathway, 3-methoxybenzonitrile is treated with a brominating agent. The regioselectivity

of this reaction is governed by the directing effects of the substituents on the aromatic ring:

Methoxy Group (-OCH₃): An activating, ortho-, para- director.

Nitrile Group (-CN): A deactivating, meta- director.
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The powerful activating effect of the methoxy group dominates, directing the incoming bromine

electrophile primarily to the positions ortho and para to it (C2, C4, and C6). The desired 4-

bromo isomer is a primary product due to this electronic preference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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